Cas no 1505238-87-8 (3-bromo-2-fluoro-5-methylbenzamide)

• Product Name: 3-bromo-2-fluoro-5-methylbenzamide
• CAS No: 1505238-87-8
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• MDL: MFCD30486621
• CID: 4602816
• PubChem ID: 83409688
• Update Time: 2025-06-15

3-bromo-2-fluoro-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-methylbenzamide
• 1505238-87-8
• EN300-315985
• Z2680395783
• AKOS023125885
• A1-50883
• SCHEMBL17185659

• MDL： MFCD30486621
• Inchi： 1S/C8H7BrFNO/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： HUAHYBZBHGOZHJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(N)=O)C=C(C)C=1)F

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-bromo-2-fluoro-5-methylbenzamide

Professional Introduction to 3-bromo-2-fluoro-5-methylbenzamide (CAS No. 1505238-87-8)

3-bromo-2-fluoro-5-methylbenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1505238-87-8, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of both bromine and fluorine substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic organic chemistry.

The benzamide core of 3-bromo-2-fluoro-5-methylbenzamide is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. The benzamide group is known for its ability to interact with biological targets, including enzymes and receptors, which makes it a crucial component in the development of therapeutic agents. The specific substitution pattern, including the bromo and fluoro groups, further enhances its utility as a building block for more complex molecules.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated aromatic compounds due to their improved metabolic stability and binding affinity. The fluorine atom in 3-bromo-2-fluoro-5-methylbenzamide contributes to these desirable properties, making it an attractive candidate for further investigation. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic profile of drugs, often leading to enhanced efficacy and reduced side effects.

In addition to its pharmacological relevance, 3-bromo-2-fluoro-5-methylbenzamide has shown promise in material science applications. The combination of halogenated aromatic rings with amide functionalities creates a molecule with potential applications in polymer chemistry and material design. Researchers are exploring its use in the development of novel materials with tailored electronic and optical properties.

The synthesis of 3-bromo-2-fluoro-5-methylbenzamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions, where the bromine or fluoro substituents are introduced at specific positions on the benzene ring. The methyl group further influences the reaction pathway, necessitating precise control over reaction conditions to avoid unwanted side products.

The role of computational chemistry in the study of 3-bromo-2-fluoro-5-methylbenzamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound in various environments, including its interaction with biological targets. These computational studies provide valuable insights into the structure-activity relationships (SAR) of benzamide derivatives, guiding the design of more effective therapeutic agents.

Current research efforts are focused on expanding the chemical space explored by compounds like 3-bromo-2-fluoro-5-methylbenzamide. By modifying additional substituents or exploring different functional groups, scientists aim to uncover novel bioactive molecules with improved pharmacological properties. The benzamide scaffold remains a cornerstone in this endeavor due to its versatility and well-documented biological activity.

The industrial significance of 3-bromo-2-fluoro-5-methylbenzamide extends beyond academic research. Pharmaceutical companies are increasingly interested in halogenated benzamides as key intermediates for drug development. The compound's unique structural features make it a valuable asset in libraries used for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds.

In conclusion, 3-bromo-2-fluoro-5-methylbenzamide (CAS No. 1505238-87-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its structural features, including the bromo and fluoro substituents, contribute to its reactivity and functionality, making it a promising candidate for further exploration. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.